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Compound of Interest

Compound Name: Peroxyoctanoic acid

Cat. No.: B12683353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Peroxyoctanoic acid, also known as percaprylic acid or octaneperoxoic acid, is a medium-

chain peroxycarboxylic acid. As an effective oxidizing and reducing agent, it has garnered

interest across various industrial and research applications, from its use in cleaning

formulations to its potential as an antimicrobial agent.[1] This guide provides a comprehensive

overview of its chemical and physical properties, experimental protocols for its synthesis and

analysis, and insights into its mechanism of action.

Chemical and Physical Properties
Peroxyoctanoic acid is an organic compound with the chemical formula C8H16O3.[2][3][4][5]

Key quantitative data are summarized in the table below.
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Property Value Reference

Molecular Formula C8H16O3 [2][3][4][5]

Molecular Weight 160.21 g/mol [2][3][4]

CAS Number 33734-57-5 [2]

Physical Description Liquid or Solid [2]

Melting Point 31 - 32 °C [2]

XLogP3 2.9 [2]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 7

Experimental Protocols
Synthesis of Peroxyoctanoic Acid
A common method for the synthesis of peroxyoctanoic acid involves the acid-catalyzed

reaction of octanoic acid with an oxidizing agent, such as hydrogen peroxide. The following

protocol is adapted from established methods for producing peroxycarboxylic acids.[2][3]

Materials:

Octanoic acid (1 to 10% by weight)

Vehicle (e.g., water, simple alkyl alcohols; 0.001 to 90% by weight)

Oxidizing agent (e.g., hydrogen peroxide; 2 to 30% by weight)

Inorganic acid or sulfonic acid catalyst (e.g., methanesulfonic acid, sulfuric acid; 15 to 35%

by weight)

Solubilizer (e.g., polyalkylene oxide, nonionic surfactant; 1 to 80% by weight) to effectively

solubilize peroxyoctanoic acid and octanoic acid.[2][3]
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Stabilizing agent (e.g., phosphonate sequestrant)

Procedure:

In a suitable reaction vessel, combine the octanoic acid, vehicle, solubilizer, and stabilizing

agent.

Slowly add the inorganic or sulfonic acid catalyst to the mixture while stirring.

Carefully add the oxidizing agent to the reaction mixture. The reaction is exothermic, and the

temperature should be monitored and controlled.

Allow the reaction to proceed for up to 24 hours to facilitate the conversion of octanoic acid

to peroxyoctanoic acid. The goal is to achieve a conversion of 20% or more.[2][3]

The final product will be an equilibrium mixture of peroxyoctanoic acid, octanoic acid,

hydrogen peroxide, water, and the catalyst.

Analytical Determination of Peroxyoctanoic Acid
Concentration
The concentration of peroxyoctanoic acid in a solution, typically in the presence of hydrogen

peroxide, can be determined using a two-step titration method. This protocol is adapted from

standard methods for peracetic acid.

Materials:

Sample of peroxyoctanoic acid solution

Ceric sulfate solution (0.1 N)

Potassium iodide

Sodium thiosulfate solution (0.1 N)

Starch indicator solution

Sulfuric acid
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Ice bath

Procedure:

Step 1: Determination of Hydrogen Peroxide Content

Place a known volume of the peroxyoctanoic acid sample into an Erlenmeyer flask.

Cool the flask in an ice bath to minimize the decomposition of the peroxy acid.

Acidify the solution with sulfuric acid.

Titrate the solution with a standardized ceric sulfate solution until the endpoint is reached.

This first titration quantifies the hydrogen peroxide content.

Step 2: Determination of Peroxyoctanoic Acid Content

To the same solution from Step 1, add potassium iodide. The peroxyoctanoic acid will

oxidize the iodide to iodine.

Titrate the liberated iodine with a standardized sodium thiosulfate solution.

Add a starch indicator solution as the endpoint is approached (the solution will turn dark

blue).

Continue the titration until the blue color disappears. The volume of sodium thiosulfate used

corresponds to the concentration of peroxyoctanoic acid.

Visualized Workflows and Pathways
Synthesis Workflow
The synthesis of peroxyoctanoic acid follows a straightforward reaction pathway. The

diagram below illustrates the key steps and components involved in the process.
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Caption: A workflow diagram for the synthesis of peroxyoctanoic acid.

Proposed Antimicrobial Mechanism of Action
Peroxycarboxylic acids, including peroxyoctanoic acid, are known for their antimicrobial

properties. The primary mechanism of action is believed to be the disruption of the microbial

cell membrane.
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Caption: Proposed antimicrobial action of peroxyoctanoic acid on a microbial cell.

Applications
Peroxyoctanoic acid is utilized in a variety of industrial and commercial applications:

Oxidizing and Reducing Agent: It serves as a general-purpose oxidizing and reducing agent

in chemical manufacturing.[1]

Cleaning and Disinfecting: It is a component in the manufacturing of soaps, cleaning

compounds, and other sanitizing products.[1] Its antimicrobial properties make it effective

against a range of microorganisms.
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Food Contact Surfaces: Peroxyoctanoic acid is approved as a food contact substance,

indicating its use in sanitizing food processing equipment and packaging.[2]

Surfactant and Emulsifier: It also functions as a surfactant and emulsifying agent.

Safety and Handling
Peroxyoctanoic acid is a hazardous substance that requires careful handling.

Corrosive: It can cause severe skin burns and eye damage.[6]

Respiratory Irritant: Inhalation may cause respiratory irritation.[6]

Flammability: As a peroxide, heating may cause a fire.[6]

Corrosive to Metals: It may be corrosive to certain metals.[6]

Personal Protective Equipment (PPE): When handling peroxyoctanoic acid, it is crucial to

wear appropriate PPE, including chemical-resistant gloves, protective clothing, and eye/face

protection.[6]

Storage: Store in a cool, well-ventilated area away from heat and incompatible materials. Keep

containers tightly closed.

Conclusion
Peroxyoctanoic acid is a versatile peroxycarboxylic acid with significant industrial

applications. Its efficacy as an antimicrobial agent, coupled with its role as a surfactant and

oxidizing agent, makes it a valuable compound in various formulations. A thorough

understanding of its chemical properties, synthesis, and safe handling procedures is essential

for its effective and responsible use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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